Cas no 72079-77-7 (1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one)

• Product Name: 1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
• CAS No: 72079-77-7
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 59309
• PubChem ID: 11206239
• Update Time: 2025-04-18

1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one Chemical and Physical Properties

Names and Identifiers

• 4,7-Dihydroimidazole[4,5-d][1,3]diazepine-8(1H)-one
• 4,7-dihydro-1H-imidazo[4,5-d][1,3]diazepin-8-one
• 4,7-Dihydro-3H-imidazo[4,5-d][1,3]diazepin-8-one
• 4,7-DIHYDRO-IMIDAZOLE[4,5-D]1,3-DIAZEPINE-8(1H)-ONE
• Imidazo[4,5-d][1,3]diazepin-8(3H)-one, 4,7-dihydro-
• 1.3-Diazepinon
• 6,7-dihydro-3H-imidazo[4,5-d][1,3]diazepin-8-one
• 6,7-dihydroimidazo[4,5-d][1,3]diazepin-8(3H)-one
• Imidazo[4,5-d][1,3]diazepin-8(1H)-one,4,7-dihydro
• 1H,4H,7H,8H-imidazo[4,5-d][1,3]diazepin-8-one
• CS-0002390
• AC-26361
• SCHEMBL5678380
• SCHEMBL17425088
• 4,7-DIHYDROIMIDAZO[4,5-D][1,3]DIAZEPIN-8(1H)-ONE
• FT-0760851
• P10309
• 72079-77-7
• AKOS015961073
• (Z)-4,7-dihydroimidazo[4,5-d][1,3]diazepin-8(1H)-one
• DTXSID80458681
• Imidazo[4,5-d][1,3]diazepin-8(1H)-one, 4,7-dihydro-
• AKOS006230327
• AB21035

• Inchi： 1S/C6H6N4O/c11-4-1-7-2-9-6-5(4)8-3-10-6/h2-3H,1H2,(H,7,9)(H,8,10)
• InChI Key： ASIWDXWEDFFGPK-UHFFFAOYSA-N
• SMILES： O=C1CN=CNC2=C1NC=N2

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.70
• PSA: 70.14000
• LogP: -0.38020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines Imidazodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazodiazepines